Cas no 372-52-1 (Hexanoic acid,6-amino-, hexyl ester)

• Product Name: Hexanoic acid,6-amino-, hexyl ester
• CAS No: 372-52-1
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 318572
• PubChem ID: 3081943
• Update Time: 2025-04-19

Hexanoic acid,6-amino-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-amino-, hexyl ester
• hexyl 6-aminohexanoate
• Hexyl epsilon-aminocaproate
• SCHEMBL8098410
• AKOS010555803
• 372-52-1
• DTXSID80190690
• epsilon-Aminocaproic acid hexyl ester
• CHEMBL4778294
• Hexanoic acid, 6-amino-, hexyl ester

• Inchi： 1S/C12H25NO2/c1-2-3-4-8-11-15-12(14)9-6-5-7-10-13/h2-11,13H2,1H3
• InChI Key： DJMXYHYLDLVMCZ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCN)=O)CCCCCC

Computed Properties

• Exact Mass: 215.18865
• Monoisotopic Mass: 215.188529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.5

Experimental Properties

• Density: 0.921
• Boiling Point: 287.3°Cat760mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.451
• PSA: 52.32